1H-Indole, 5-methoxy-1-[(4-methylphenyl)sulfonyl]-

• IUPAC Name: 5-methoxy-1-(4-methylphenyl)sulfonylindole
• InChI: InChI=1S/C16H15NO3S/c1-12-3-6-15(7-4-12)21(18,19)17-10-9-13-11-14(20-2)5-8-16(13)17/h3-11H,1-2H3
• InChI Key: SWJXHHMYYCPWLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=CC3=C2C=CC(=C3)OC
• Molecular Formula: C16H15NO3S
• DSSTOX Substance ID: DTXSID60472249
• Molecular Weight: 301.4 g/mol
• CAS RN: 139717-71-8

Description

1H-Indole, 5-methoxy-1-[(4-methylphenyl)sulfonyl]- is a compound useful in organic synthesis. It is a member of indoles.

Synthesis Analysis

5-Methoxyindole can be treated with sodium hydroxide and phenylsulfonyl chloride in the presence of a catalytic amount of tetrabutylammonium bromide to afford 1- (phenylsulfonyl)indole and 5-methoxy-1- (phenylsulfonyl)indole in excellent yields. Also, it can be prepared by N-alkylation of methyl indole-5-carboxylate with propargyl bromide in toluene / 50% sodium hydroxide under phase-transfer catalysis.

Molecular Structure Analysis

The molecular formula of 1H-Indole, 5-methoxy-1-[(4-methylphenyl)sulfonyl]- is C16H13NO3S. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

5-Methoxyindole was treated with sodium hydroxide and phenylsulfonyl chloride in the presence of a catalytic amount of tetrabutylammonium bromide to afford 1- (phenylsulfonyl)indole and 5-methoxy-1- (phenylsulfonyl)indole. The title compound, which is a useful synthon in Sonogashira cross-coupling reactions, can be prepared by N-alkylation of methyl indole-5-carboxylate with propargyl bromide in toluene / 50% sodium hydroxide under phase-transfer catalysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1H-Indole, 5-methoxy-1-[(4-methylphenyl)sulfonyl]- include its molecular formula (C16H13NO3S), molecular weight, melting point, boiling point, and density.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

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Anti-HIV Activity

Kasralikar et al. . Further investigations could elucidate whether 5-Methoxy-1-tosyl-1H-indole shares similar properties.

Anticholinesterase Properties

Indole compounds may influence cholinergic neurotransmission. While specific data on 5-Methoxy-1-tosyl-1H-indole are lacking, understanding its potential anticholinesterase activity could be worthwhile.

Mechanism of Action

Target of Action

Indole derivatives, in general, have been found to bind with high affinity to multiple receptors . They play a significant role in cell biology and are used as biologically active compounds for the treatment of various disorders .

Mode of Action

Indole derivatives are known to interact with their targets, causing changes that result in their biological activity . For instance, some indole derivatives have shown inhibitory activity against certain viruses .

Biochemical Pathways

Indole derivatives are known to impact a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect multiple biochemical pathways.

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that the compound may have diverse molecular and cellular effects.

Safety and Hazards

The safety data sheet for 5-Methoxy-1H-indole indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. The addition of the indole nucleus to medicinal compounds that is biologically active pharmacophore made it an important heterocyclic compound having broad-spectrum biological activities.